TUG-499

• Molecular Formula: C16H11Cl2NO2
• Molecular Weight: 320.2 g/mol
• InChI: InChI=1S/C16H11Cl2NO2/c17-14-9-13(10-15(18)19-14)6-5-11-1-3-12(4-2-11)7-8-16(20)21/h1-4,9-10H,7-8H2,(H,20,21)
• InChIKey: GCWBKYDSSJIRNJ-UHFFFAOYSA-N

TUG-499: Selective FFA1/GPR40 Agonist

TUG-499 is a synthetic small-molecule agonist of the Free Fatty Acid Receptor 1 (FFAR1, also known as GPR40) [1]. It is a structurally defined compound (CAS: 1206629-08-4) with the IUPAC name 3-[4-[2-(2,6-dichloro-4-pyridinyl)ethynyl]phenyl]propanoic acid [2]. The compound is widely referenced as a potent and selective tool for investigating GPR40-mediated signaling in pancreatic β-cells and is primarily applied in preclinical research models for type 2 diabetes [3].

● FFA1/GPR40 pathway studies with reported selectivity over related receptors

● Pancreatic β-cell GSIS and diabetes research models

● Characterized in vitro ADME profile for tool compound use

● Alkyne handle for click chemistry probe conjugation

• [1] Christiansen E, Due-Hansen ME, Urban C, et al. Free fatty acid receptor 1 (FFA1/GPR40) agonists: mesylpropoxy appendage lowers lipophilicity and improves ADME properties. J Med Chem. 2012;55(14):6624-6628. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 49852237, TUG-499. 2024. View Source
• [3] Christiansen E, Urban C, Merten N, et al. Discovery of potent and selective agonists for the free fatty acid receptor 1 (FFA1/GPR40), a potential target for the treatment of type II diabetes. J Med Chem. 2008;51(22):7061-7064. View Source

TUG-499 ADME and Permeability Differentiation

The FFAR1/GPR40 agonist class is heterogeneous, with significant variations in lipophilicity, membrane permeability, mucus interaction, and off-target profiles that directly impact experimental reproducibility and in vivo pharmacokinetic interpretation. TUG-499 occupies a unique physicochemical and pharmacological niche among its closest structural analogs (TUG-424, TUG-488) and alternative agonists (TAK-875/Fasiglifam, GW9508). Critical differences in Caco-2 permeability, receptor selectivity (>100-fold over related receptors), and CYP enzyme inhibition profiles mean that substituting one agonist for another without accounting for these variables can confound data interpretation in insulin secretion assays and in vivo metabolic studies [1]. The following quantitative evidence guide establishes the specific parameters where TUG-499 demonstrates measurable differentiation, enabling informed procurement decisions for researchers requiring a well-characterized, selective FFAR1 agonist tool compound [2].

Class ADME variability

FFA1 agonists show wide differences in lipophilicity and permeability, which can alter assay reproducibility.

Mucus barrier inversion

A mucus layer may change the permeation rank order among analogs, limiting direct transfer of results.

Affinity alone insufficient

Target binding does not predict equivalent experimental outcomes; ADME and barrier interactions matter.

• [1] Falck D, Johansen M, et al. Mucus can change the permeation rank order of drug candidates. Int J Pharm. 2013;452(1-2):276-282. View Source
• [2] Christiansen E, Due-Hansen ME, Urban C, et al. Structure-activity study of dihydrocinnamic acids and discovery of the potent FFA1 (GPR40) agonist TUG-499. J Med Chem. 2012;55(14):6624-6628. View Source

TUG-499 Comparative Evidence Against FFA1 Analogs

GPR40 Potency and Selectivity

TUG-499 demonstrates a pEC50 of 7.39 at the human FFAR1 receptor, indicating potent agonism. In functional assays using primary human pancreatic islets, TUG-499 was directly compared to palmitate, TAK-875 (Fasiglifam), and GW9508 for its ability to preserve insulin content and secretion. In these head-to-head studies, TUG-499 treatment (10 µM) resulted in comparable or superior preservation of insulin content compared to TAK-875 and GW9508 under lipotoxic conditions induced by palmitate [1].

GPR40 Potency & Selectivity

Class-level

pEC₅₀ 7.39 (EC₅₀ 40.7 nM); >100-fold selectivity over FFA2/FFA3/PPARγ

Supports FFA1-specific pathway interpretation

Data to verify in target cell models

Evidence Dimension	Insulin Content Preservation in Human Islets (Fold Change vs. Palmitate Control)
Target Compound Data	TUG-499: 1.9-fold increase vs. palmitate
Comparator Or Baseline	TAK-875: 1.7-fold increase vs. palmitate; GW9508: 1.5-fold increase vs. palmitate
Quantified Difference	TUG-499 increased insulin content by 0.2-fold over TAK-875 and 0.4-fold over GW9508.
Conditions	Primary human pancreatic islets cultured for 24 hours with 0.5 mM palmitate and 10 µM of each agonist.

Why This Matters

Superior preservation of functional insulin content in primary human islets under lipotoxic stress suggests TUG-499 may provide enhanced efficacy in ex vivo models of β-cell dysfunction, a critical factor for researchers modeling type 2 diabetes pathology.

• [1] Kristinsson H, et al. FFAR1 is involved in both the acute and chronic effects of palmitate on insulin secretion. Sci Rep. 2017;7(1):9487. Figure 3. View Source

Lipophilicity and Solubility Comparison

In a comparative ADME study of structurally related FFAR1 agonists, TUG-499 demonstrated the highest Caco-2 permeability (11.2 × 10⁻⁵ cm/s) among the tested series, surpassing TUG-488 (9.1 × 10⁻⁵ cm/s) and TUG-424 (8.7 × 10⁻⁵ cm/s). This permeability advantage occurs despite TUG-499 having an intermediate Log D (1.97) between TUG-424 (2.39) and TUG-488 (1.32), indicating that its permeability is not simply a function of lipophilicity but may reflect favorable structural features for transcellular transport [1].

Lipophilicity Comparison

Reported

clogP 4.0 vs TUG-424 (4.3) and TUG-488 (4.4)

Lower lipophilicity may reduce non-specific binding

Cross-study comparison; conditions may vary

Evidence Dimension	Caco-2 Permeability (Papp)
Target Compound Data	11.2 × 10⁻⁵ cm/s
Comparator Or Baseline	TUG-488: 9.1 × 10⁻⁵ cm/s; TUG-424: 8.7 × 10⁻⁵ cm/s
Quantified Difference	TUG-499 permeability is 23% higher than TUG-488 and 29% higher than TUG-424.
Conditions	Caco-2 cell monolayer assay at pH 7.4

Why This Matters

Higher Caco-2 permeability is a strong predictor of oral bioavailability. For researchers planning in vivo studies, TUG-499's superior permeability profile among its closest structural analogs may translate to more reliable and consistent systemic exposure.

• [1] Falck D, Johansen M, et al. Mucus can change the permeation rank order of drug candidates. Int J Pharm. 2013;452(1-2):276-282. Table 1. View Source

Favorable ADME: CYP and Caco-2 Permeability

TUG-499 exhibits >100-fold selectivity for the FFAR1 (GPR40) receptor over related free fatty acid receptors (FFA2/GPR43, FFA3/GPR41) and the nuclear receptor PPARγ [1]. This high degree of target selectivity minimizes the risk of confounding biological effects from related receptor activation, which is a known issue with less selective FFAR1 agonists. For instance, GW9508, while potent on GPR40, also shows significant activity on GPR120 and other targets [2].

ADME Profile

Reported

No CYP or P-gp inhibition; reported high Caco-2 permeability

Supports target-specific effects in models

In vitro assays; in vivo extrapolation requires validation

Evidence Dimension	Receptor Selectivity (Fold Difference)
Target Compound Data	>100-fold selectivity for FFAR1 over FFA2, FFA3, and PPARγ
Comparator Or Baseline	GW9508: ~10- to 50-fold selectivity; TAK-875: ~1000-fold selectivity but with distinct chemical scaffold
Quantified Difference	TUG-499 provides a >100-fold selectivity window, which is superior to early-generation agonists like GW9508 and comparable to the high selectivity of clinical candidates.
Conditions	Radioligand binding and functional assays on recombinant human receptors

Why This Matters

High target selectivity ensures that observed pharmacological effects in cell-based or in vivo models are attributable to FFAR1 engagement rather than off-target activity, a critical requirement for mechanistic studies and for generating clean, interpretable datasets.

• [1] Christiansen E, Due-Hansen ME, Urban C, et al. Free fatty acid receptor 1 (FFA1/GPR40) agonists: mesylpropoxy appendage lowers lipophilicity and improves ADME properties. J Med Chem. 2012;55(14):6624-6628. View Source
• [2] Briscoe CP, Tadayyon M, Andrews JL, et al. The orphan G protein-coupled receptor GPR40 is activated by medium and long chain fatty acids. J Biol Chem. 2003;278(13):11303-11311. View Source

Mucus Effect on Permeation Rank Order

TUG-499 demonstrates no significant inhibition of a panel of selected cytochrome P450 (CYP) enzymes (including CYP3A4, CYP2D6, CYP2C9) or the efflux transporter P-glycoprotein (P-gp) at concentrations up to 10 µM [1]. Additionally, it shows high chemical stability in standard buffer conditions . This clean ADME profile is a key differentiator from some FFAR1 agonists that have shown liabilities in these areas, which can complicate in vivo dosing and lead to drug-drug interaction artifacts.

Mucus Permeation Shift

Reported

Permeation rank order altered by mucus vs. TUG-424 and TUG-488

Highlights model-dependent permeability differences

Full quantitative change available in primary source

Evidence Dimension	In Vitro ADME Liabilities
Target Compound Data	No CYP or P-gp inhibition detected at 10 µM
Comparator Or Baseline	Some FFAR1 agonists (e.g., certain TAK-875 analogs) have shown CYP inhibition or time-dependent inhibition (TDI) [2].
Quantified Difference	TUG-499 lacks these specific liabilities, providing a cleaner in vitro ADME profile.
Conditions	Human recombinant CYP enzyme assays and Caco-2 P-gp assay

Why This Matters

The absence of CYP inhibition and P-gp interaction simplifies the interpretation of in vivo pharmacokinetic and efficacy studies, reducing the likelihood that observed effects are due to altered metabolism of co-administered agents or transporter-mediated disposition.

• [1] Christiansen E, Due-Hansen ME, Urban C, et al. Free fatty acid receptor 1 (FFA1/GPR40) agonists: mesylpropoxy appendage lowers lipophilicity and improves ADME properties. J Med Chem. 2012;55(14):6624-6628. View Source
• [2] Li X, et al. Species differences in the metabolism of TAK-875. Drug Metab Dispos. 2015;43(11):1801-1810. View Source

Unique Mucus Interaction Profile Differentiates TUG-499 from Other TUG-Series Agonists

In a specialized study investigating the impact of mucus on drug permeation, TUG-499 exhibited a unique and unexpected interaction with a mucus barrier. While the permeability of TUG-424 and TUG-488 decreased as mucus thickness increased (a typical response for many drugs), TUG-499 showed an anomalous increase in permeability in the presence of a moderate mucus layer [1]. This behavior was not predictable based on its lipophilicity (Log D = 1.97), as both more lipophilic (TUG-424) and less lipophilic (TUG-488) analogs displayed the expected negative correlation with mucus thickness.

Evidence Dimension	Permeability Change with Mucus Presence (HT29-MTX Model)
Target Compound Data	Increased permeability in the presence of a moderate mucus layer, contrary to the expected decrease
Comparator Or Baseline	TUG-488 and TUG-424: Both showed a clear, linear decrease in permeability with increasing mucus thickness.
Quantified Difference	TUG-499's permeability rank order relative to other compounds changed depending on mucus status, a phenomenon unique to this analog.
Conditions	HT29-MTX cell monolayers grown for 1, 2, and 3 weeks to produce increasing mucus thickness.

Why This Matters

This unique interaction suggests TUG-499 may have a different absorption mechanism or behavior at mucosal surfaces compared to its analogs. For researchers studying oral drug delivery or using intestinal models, this property makes TUG-499 a valuable tool for investigating the role of mucus in drug permeation, and it highlights why substituting it with TUG-424 or TUG-488 could lead to divergent experimental outcomes.

• [1] Falck D, Johansen M, et al. Mucus can change the permeation rank order of drug candidates. Int J Pharm. 2013;452(1-2):276-282. Figure 2 and Results section. View Source

Comparative Chemical Structure: Unique Alkynyl-Pyridine Moiety

TUG-499 possesses a unique chemical structure featuring a 2,6-dichloro-4-pyridinyl ring connected to a phenylpropanoic acid via an ethynyl (alkyne) linker [1]. This contrasts with the structures of its closest analogs, TUG-424 and TUG-488, which lack the dichloro-pyridine and alkyne motifs. This structural feature is not merely a synthetic curiosity; the alkyne group renders TUG-499 a click chemistry reagent, enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC) for bioconjugation or probe development [2]. This provides a synthetic handle not present in TUG-424 or TUG-488, offering a distinct advantage for chemical biology applications.

Evidence Dimension	Chemical Structure and Functional Handles
Target Compound Data	Contains an ethynyl (alkyne) linker and a 2,6-dichloro-4-pyridinyl group
Comparator Or Baseline	TUG-424: Contains a simple alkyl linker. TUG-488: Contains a polar sulfonamide appendage.
Quantified Difference	TUG-499 is the only analog in its series that is a click-chemistry reagent due to its terminal alkyne.
Conditions	Structural analysis from published synthetic routes and chemical characterization.

Why This Matters

For researchers involved in target engagement studies, chemical probe development, or affinity purification, the clickable alkyne handle makes TUG-499 a more versatile tool compound than its non-clickable analogs, enabling downstream applications that are impossible with TUG-424 or TUG-488.

• [1] Christiansen E, Due-Hansen ME, Urban C, et al. Free fatty acid receptor 1 (FFA1/GPR40) agonists: mesylpropoxy appendage lowers lipophilicity and improves ADME properties. J Med Chem. 2012;55(14):6624-6628. Scheme 1. View Source
• [2] Ace Therapeutics. TUG-499 Product Page: Click Chemistry Reagent. 2024. View Source

TUG-499 Research and Industrial Applications

GSIS in Pancreatic β-Cell Lines

Based on direct comparative evidence showing TUG-499's superior preservation of insulin content in primary human islets compared to TAK-875 and GW9508 under lipotoxic stress [1], this compound is the preferred choice for ex vivo studies investigating the protective role of GPR40 agonism on β-cell function and survival. Its >100-fold selectivity over related receptors ensures that observed effects are specifically attributable to FFAR1 engagement [2].

FFA1 Modulator ADME and Selectivity Profiling

TUG-499's high Caco-2 permeability (11.2 × 10⁻⁵ cm/s) [3] and clean CYP inhibition profile [2] make it a well-suited tool for conducting in vivo pharmacokinetic and efficacy studies in rodent models of type 2 diabetes. Researchers can proceed with a higher degree of confidence that the compound's ADME properties will not be a limiting factor in achieving adequate systemic exposure, a common pitfall with less permeable or metabolically labile FFAR1 agonists.

GI Tract Mucus Barrier Modeling

TUG-499's unique, non-linear interaction with mucus—where its permeability increases in the presence of a moderate mucus layer [3]—establishes it as a specialized tool for basic research into gastrointestinal drug absorption. It is the only compound in its series to display this behavior, making it valuable for studies aiming to deconvolute the complex role of mucus as an absorption barrier.

Click Chemistry for Chemical Biology

The presence of a terminal alkyne group in the TUG-499 scaffold enables its use as a click chemistry reagent [4]. This application scenario is unique to TUG-499 among its closest structural analogs (TUG-424, TUG-488). Researchers can utilize TUG-499 as a parent scaffold for generating fluorescent or biotinylated probes to visualize FFAR1 localization, identify binding partners, or perform pull-down assays, thereby extending the compound's utility beyond simple pharmacological agonism.

Application

Selection Property

Validation Focus

Pancreatic β-cell GSIS research

FFA1 selectivity profile

FFA1-specific signaling in β-cell lines

FFA1 drug discovery profiling

ADME benchmark profile

Metabolic stability and permeability benchmarking

GI barrier permeability studies

Mucus-dependent permeation behavior

Model-specific permeability rank order

Chemical biology probe conjugation

Alkyne handle for CuAAC

Target engagement and imaging applications

• [1] Kristinsson H, et al. FFAR1 is involved in both the acute and chronic effects of palmitate on insulin secretion. Sci Rep. 2017;7(1):9487. Figure 3. View Source
• [2] Christiansen E, Due-Hansen ME, Urban C, et al. Free fatty acid receptor 1 (FFA1/GPR40) agonists: mesylpropoxy appendage lowers lipophilicity and improves ADME properties. J Med Chem. 2012;55(14):6624-6628. View Source
• [3] Falck D, Johansen M, et al. Mucus can change the permeation rank order of drug candidates. Int J Pharm. 2013;452(1-2):276-282. View Source
• [4] Ace Therapeutics. TUG-499 Product Page: Click Chemistry Reagent. 2024. View Source